Cas no 1311522-65-2 (N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1311522-65-2
• MF: C₁₈H₂₂F₂N₂O₂
• MW: 336.376291751862
• CID: 5969485
• PubChem ID: 53563180
• Update Time: 2025-07-25

N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• 1311522-65-2
• EN300-26622892
• N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-prop-2-ynylpiperidine-4-carboxamide
• Z1029975176
• AKOS032994917

• Inchi： 1S/C18H22F2N2O2/c1-3-8-22-9-6-14(7-10-22)18(23)21-15-5-4-13(2)16(11-15)24-12-17(19)20/h1,4-5,11,14,17H,6-10,12H2,2H3,(H,21,23)
• InChI Key： JCZPNEZHRNESCQ-UHFFFAOYSA-N
• SMILES： FC(COC1=C(C)C=CC(=C1)NC(C1CCN(CC#C)CC1)=O)F

Computed Properties

• Exact Mass: 336.16493427g/mol
• Monoisotopic Mass: 336.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Professional Introduction to N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1311522-65-2)

N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1311522-65-2, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique pharmacological properties. The structure of this molecule combines a piperidine core with aromatic and alkyne substituents, creating a versatile scaffold for drug discovery and development.

The piperidine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance bioavailability and interact favorably with biological targets. In this compound, the piperidine ring is linked to a phenyl group substituted with a 2,2-difluoroethoxy group and a methyl group at the 4-position. This specific arrangement not only imparts steric and electronic properties that modulate binding affinity but also introduces fluorine atoms, which are frequently employed in drug design to improve metabolic stability and binding interactions.

The presence of the prop-2-yn-1-yl group at the 1-position of the piperidine ring adds another layer of complexity to the molecule. Alkynes are versatile handles for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This feature makes N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide an attractive candidate for structure-based drug design and library screening.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The compound’s unique structural features position it as a potential lead for investigating mechanisms involving neurotransmitter receptors, ion channels, and enzyme inhibition. For instance, the combination of the piperidine scaffold with fluoro-substituted aromatic rings has been shown to enhance interactions with certain G-protein coupled receptors (GPCRs), which are critical targets in many therapeutic areas.

The fluoroethoxy group in the molecule is particularly noteworthy due to its influence on pharmacokinetic properties. Fluorine atoms can significantly alter the lipophilicity and metabolic stability of a drug molecule, making them valuable in optimizing drug candidates for clinical use. Preclinical studies have demonstrated that fluorinated compounds often exhibit improved pharmacological profiles, including prolonged half-life and reduced susceptibility to enzymatic degradation.

The pharmaceutical industry has increasingly recognized the importance of innovative molecular architectures in addressing unmet medical needs. N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide exemplifies how strategic incorporation of functional groups can yield compounds with high therapeutic potential. Its design reflects a deep understanding of structural requirements for optimal receptor binding and biological activity.

Recent advancements in computational chemistry have further enhanced the ability to predict and optimize the properties of such complex molecules. Molecular modeling techniques can simulate interactions between N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide and biological targets, providing insights into its mechanism of action. These tools have been instrumental in guiding synthetic efforts and identifying promising derivatives for further investigation.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also plays a crucial role in modulating electronic properties and enhancing binding affinity. The electron-withdrawing nature of fluorine atoms can influence the conformational flexibility of molecules, affecting their interaction with biological targets. This aspect has been exploited in designing high-affinity ligands for various therapeutic applications.

In conclusion, N-[3-(2,2-difluoroethoxy)-4-methylphenyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in addressing complex diseases.